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Compound of Interest

Compound Name: 4-Fluorophenethylamine

Cat. No.: B075468

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for 4-Fluorophenethylamine, including operational procedures and
disposal plans, to foster a secure laboratory environment.

Chemical and Hazard Profile

4-Fluorophenethylamine is a chemical compound that requires careful handling due to its
hazardous properties. It is classified as toxic if swallowed, in contact with skin, or inhaled, and
can cause severe skin burns and eye damage.[1] It is also a combustible liquid. Adherence to
strict safety protocols is crucial to mitigate risks.

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Fluorophenethylamine:
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Property Value Source
Molecular Formula C8H10FN [1112]
Molecular Weight 139.17 g/mol [1]

CAS Number 1583-88-6 [2]
Density 1.061 g/mL at 25 °C

Boiling Point 50-52 °C at 0.15 mmHg

Flash Point 79 °C (174.2 °F) - closed cup

Refractive Index n20/D 1.5072

Personal Protective Equipment (PPE)

When handling 4-Fluorophenethylamine, the use of appropriate personal protective
equipment is mandatory to ensure personal safety. At a minimum, this includes:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Standard
prescription glasses are not sufficient.

o Skin Protection:
o Gloves: Chemical-resistant gloves are required.
o Lab Coat: A flame-resistant lab coat should be worn.[4]
o Clothing: Long pants and closed-toe shoes are mandatory.[4] Avoid synthetic clothing.[4]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator with a type ABEK (EN14387) filter if working outside of a fume hood or if there is a
risk of inhalation.[3]

Operational Plan: Step-by-Step Handling and
Disposal

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.[3]
Keep away from open flames, hot surfaces, and sources of ignition.[3]

Have spill control materials (e.g., inert absorbent material like sand or silica gel) readily
available.[3]

. Handling Procedure:
Do not eat, drink, or smoke when using this product.[2]
Avoid breathing mist, vapors, or aerosols.[2]
Wash hands and any exposed skin thoroughly after handling.[3]
Take off immediately all contaminated clothing and wash it before reuse.[2]
. Storage:
Store in a cool, dry, and well-ventilated place.[3]
Keep containers tightly closed.[3]
Store in a locked-up and corrosives area.[3]
Incompatible with strong oxidizing agents.[3]
. Spill Response:
Evacuate the area and alert others.
For small spills, use an inert absorbent material to soak up the chemical.
Place the absorbed material into a suitable, closed container for disposal.[3]

For large spills, contact your institution's Environmental Health and Safety (EHS) department
immediately.
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5. Disposal Protocol:

e 4-Fluorophenethylamine is considered hazardous waste and must not be disposed of
down the drain or in regular trash.[5]

It should be classified as "Halogenated Organic Waste".[5]

o Collect all waste containing this chemical, including contaminated consumables and rinsate,
in a designated and properly labeled hazardous waste container.[5]

o The initial rinse of any glassware that has come into contact with the chemical should be
collected as hazardous waste.[5]

o Arrange for disposal through your institution's EHS office or a licensed hazardous waste
disposal company.[3]

Workflow for Handling and Disposal of 4-
Fluorophenethylamine
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Workflow for Handling and Disposal of 4-Fluorophenethylamine
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Caption: Logical workflow for the safe handling and disposal of 4-Fluorophenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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